![molecular formula C8H10N4O B2417755 2-(2-Aminoethyl)-[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one CAS No. 1019108-76-9](/img/structure/B2417755.png)
2-(2-Aminoethyl)-[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one
Description
2-(2-Aminoethyl)-[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one, also known as AETP, is a heterocyclic compound with potential applications in scientific research. This molecule is of interest due to its unique chemical structure and potential physiological effects.
Scientific Research Applications
Supramolecular Synthons and Structural Chemistry
1,2,4-Triazolo[1,5-a]pyridines, such as 2-(2-Aminoethyl)-[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one, play a significant role in pharmaceutical development and crystal engineering due to their unique electronic and intermolecular interaction characteristics. These compounds form diverse supramolecular synthons in their crystal structures, influenced by different 2-substituents. The structural chemistry of these compounds is essential for understanding their pharmaceutical applications (Chai et al., 2019).
Molecular Structure Analysis
Detailed analysis of the molecular structure of related 1,2,4-triazolo[3,4-f][1,2,4]triazin-8(7H)-ones has been conducted. These studies are crucial for understanding the properties and potential applications of these compounds in various scientific fields, including medicinal chemistry (Hwang et al., 2006).
Synthesis Techniques
Advanced synthesis techniques for 1,2,4-triazolo[1,5-a]pyridines have been developed. These methods, such as metal-free oxidative N-N bond formation, enable efficient construction of these compounds, which is important for their application in research and development (Zheng et al., 2014).
Herbicidal Activity
Some 1,2,4-triazolo[4,3-a]pyridin-3(2H)-one derivatives have shown significant herbicidal activity. This suggests potential applications in agricultural sciences and highlights the diverse utility of these compounds beyond pharmaceuticals (Liu et al., 2015).
Antibacterial Properties
Derivatives of 1,2,4-triazolo[4,3-a]pyridines have been studied for their antibacterial properties. This research is pivotal in exploring new antimicrobial agents and understanding their mechanism of action (Govori et al., 2009).
Heterocyclic System Properties
The properties of the 1,2,4-triazolo[4,3-a]pyridine heterocyclic system, including its biological activities and applications in bio-medicinal chemistry, have been extensively researched. This system is known for its effectiveness against various microorganisms and potential in treating neurological and psychiatric disorders (Gandikota et al., 2017).
properties
IUPAC Name |
2-(2-aminoethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10N4O/c9-4-6-12-8(13)11-5-2-1-3-7(11)10-12/h1-3,5H,4,6,9H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OLRMEUCJESNBHA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=NN(C(=O)N2C=C1)CCN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10N4O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
178.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2-Aminoethyl)-[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one | |
CAS RN |
1019108-76-9 |
Source
|
| Record name | 2-(2-aminoethyl)-2H,3H-[1,2,4]triazolo[4,3-a]pyridin-3-one | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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